6beta-Hydroxy-7alpha-thiomethylspirolactone
Overview
Description
6β-Hydroxy-7α-thiomethylspironolactone is a metabolite of Spironolactone . It has a molecular weight of 404.56 and a molecular formula of C23H32O4S .
Molecular Structure Analysis
6β-Hydroxy-7α-thiomethylspironolactone contains a total of 64 bonds, including 32 non-H bonds, 3 multiple bonds, 1 rotatable bond, 3 double bonds, 2 five-membered rings, 3 six-membered rings, 1 nine-membered ring, and 2 ten-membered rings .Scientific Research Applications
Antimineralocorticoid Applications
As an antimineralocorticoid, 6β-OH-7α-TMS could be used in the treatment of conditions like hypertension and heart failure, where blocking the effects of mineralocorticoids like aldosterone can have beneficial effects .
Pharmacokinetic Studies
Given its status as a major active metabolite of spironolactone, 6β-OH-7α-TMS could be used in pharmacokinetic studies to understand the absorption, distribution, metabolism, and excretion (ADME) of spironolactone .
Drug Development
The structural properties of 6β-OH-7α-TMS could potentially be used in the development of new drugs. Its steroidal structure and antimineralocorticoid activity could serve as a basis for developing new therapeutic agents .
Endocrine Research
Given its interaction with hormonal systems, 6β-OH-7α-TMS could be used in endocrine research, particularly in studies related to the effects of mineralocorticoids .
Mechanism of Action
Target of Action
6beta-Hydroxy-7alpha-thiomethylspirolactone is a steroidal antimineralocorticoid . It is a major active metabolite of spironolactone . The primary target of this compound is the mineralocorticoid receptor .
Mode of Action
As an antimineralocorticoid, 6beta-Hydroxy-7alpha-thiomethylspirolactone binds to the mineralocorticoid receptor and blocks its activation . This prevents the receptor from exerting its effects, leading to a decrease in the actions of mineralocorticoids .
Biochemical Pathways
These may include the regulation of electrolyte balance and blood pressure .
Pharmacokinetics
Spironolactone, the parent drug of 6beta-Hydroxy-7alpha-thiomethylspirolactone, has a short terminal half-life of 1.4 hours . Its active metabolites, including 6beta-hydroxy-7alpha-thiomethylspirolactone, have extended terminal half-lives . For 6beta-Hydroxy-7alpha-thiomethylspirolactone, the terminal half-life is 15.0 hours . These metabolites are responsible for the therapeutic effects of the drug .
Result of Action
The action of 6beta-Hydroxy-7alpha-thiomethylspirolactone results in a decrease in the effects of mineralocorticoids . This can lead to changes in electrolyte balance and blood pressure .
properties
IUPAC Name |
(6S,7S,8R,9S,10R,13S,14S,17R)-6-hydroxy-10,13-dimethyl-7-methylsulfanylspiro[2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-17,5'-oxolane]-2',3-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H32O4S/c1-21-8-4-13(24)12-16(21)19(26)20(28-3)18-14(21)5-9-22(2)15(18)6-10-23(22)11-7-17(25)27-23/h12,14-15,18-20,26H,4-11H2,1-3H3/t14-,15-,18+,19-,20-,21+,22-,23+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NWLBSWATTSRBOV-DFSNYPBXSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC12CCC(=O)C=C1C(C(C3C2CCC4(C3CCC45CCC(=O)O5)C)SC)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]12CCC(=O)C=C1[C@@H]([C@H]([C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@@]45CCC(=O)O5)C)SC)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H32O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6beta-Hydroxy-7alpha-thiomethylspirolactone | |
CAS RN |
42219-60-3 |
Source
|
| Record name | 6-Hydroxy-7-thiomethylspirolactone | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0042219603 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 6.BETA.-HYDROXY-7.ALPHA.-THIOMETHYLSPIROLACTONE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4A93WO4Z3G | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[2-(3-Formyl-indol-1-yl)-acetylamino]-benzoic acid](/img/structure/B1498745.png)
